Cas no 1021214-50-5 (1-cyclohexyl-3-{2-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]ethyl}urea)

• Product Name: 1-cyclohexyl-3-{2-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]ethyl}urea
• CAS No: 1021214-50-5
• MF: C₁₇H₂₂N₄O₂S
• MW: 346.447182178497
• CID: 5799269
• PubChem ID: 25816970
• Update Time: 2025-06-03

1-cyclohexyl-3-{2-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]ethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-3-{2-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]ethyl}urea
• 1021214-50-5
• VU0633279-1
• 1-cyclohexyl-3-[2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)ethyl]urea
• F5072-3280
• 1-cyclohexyl-3-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)urea
• AKOS024494855

• Inchi： 1S/C17H22N4O2S/c22-16-9-8-14(15-7-4-12-24-15)20-21(16)11-10-18-17(23)19-13-5-2-1-3-6-13/h4,7-9,12-13H,1-3,5-6,10-11H2,(H2,18,19,23)
• InChI Key： COANCFXXXDLXLF-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=CC(N(CCNC(NC2CCCCC2)=O)N=1)=O

Computed Properties

• Exact Mass: 346.14634713g/mol
• Monoisotopic Mass: 346.14634713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 102Ų

Additional information on 1-cyclohexyl-3-{2-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]ethyl}urea

Introduction to 1-cyclohexyl-3-{2-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]ethyl}urea and Its Significance in Modern Chemical Biology

1-cyclohexyl-3-{2-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]ethyl}urea, identified by its CAS number 1021214-50-5, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural composition of this compound includes a cyclohexyl group, a urea moiety, and a dihydropyridazine core appended with a thiophene ring, each contributing to its unique chemical properties and biological activities.

The significance of 1-cyclohexyl-3-{2-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]ethyl}urea is underscored by its multifaceted interactions with biological targets. The presence of the dihydropyridazine scaffold is particularly noteworthy, as this moiety is known for its role in various pharmacological contexts. Dihydropyridazines have been extensively studied for their ability to modulate enzyme activity and receptor binding, making them valuable candidates for drug discovery. In particular, the incorporation of a thiophene ring into the dihydropyridazine structure enhances the compound's potential bioactivity, as thiophenes are well-documented for their role in medicinal chemistry due to their stability and ability to engage in hydrogen bonding interactions.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in drug design. Among these, 1-cyclohexyl-3-{2-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]ethyl}urea stands out as a promising candidate for further exploration. The compound's structural features suggest potential applications in the inhibition of key biological pathways implicated in diseases such as cancer, inflammation, and neurodegeneration. For instance, studies have demonstrated that dihydropyridazine derivatives can interact with enzymes involved in cell signaling pathways, thereby modulating cellular processes relevant to disease progression.

The urea moiety present in 1-cyclohexyl-3-{2-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]ethyl}urea also contributes to its pharmacological profile. Urea-based compounds are known for their versatility in drug design, often serving as key pharmacophores due to their ability to form hydrogen bonds with biological targets. This property is particularly advantageous in the development of small-molecule inhibitors, where precise interaction with target proteins is essential for efficacy. The cyclohexyl group further enhances the compound's solubility and metabolic stability, factors that are critical for its potential therapeutic applications.

In the context of contemporary research, 1-cyclohexyl-3-{2-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-y]}ethyl}urea has been investigated for its potential role in modulating inflammatory responses. Inflammatory processes are central to numerous pathological conditions, and the development of novel anti-inflammatory agents remains a priority in pharmaceutical research. Preliminary studies suggest that this compound may interfere with key inflammatory mediators by inhibiting enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). These enzymes are pivotal in the production of pro-inflammatory cytokines and lipid mediators, making them attractive targets for therapeutic intervention.

Moreover, the structural complexity of 1-cyclohexyl--{3-[2-(6-Oxo--{3-(thiophen--{2}-yl)--{1},6-dihydro--pyridazin--{1}-yl)ethyl]urea} lends itself to further derivatization and optimization. Medicinal chemists often employ structure-based drug design strategies to enhance the potency and selectivity of lead compounds. By modifying specific functional groups within the molecule, researchers can fine-tune its pharmacological properties. For example, alterations to the thiophene ring or the dihydropyridazine core may improve binding affinity or reduce off-target effects.

The synthesis of 1021214--50--5 involves multi-step organic transformations that highlight the ingenuity of synthetic chemistry. The preparation typically begins with the formation of the dihydropyridazine core through condensation reactions involving appropriate precursors. Subsequent functionalization steps introduce the urea moiety and the cyclohexyl group, followed by modifications to incorporate the thiophene ring. Each step is carefully optimized to ensure high yield and purity, prerequisites for subsequent biological evaluation.

Biological testing of 1021214--50--5 has revealed promising results in vitro. The compound has demonstrated inhibitory activity against several target enzymes relevant to disease pathways. For instance, experiments have shown that it can inhibit COX enzymes involved in pain and inflammation responses. Additionally, it has exhibited interactions with other enzymes such as kinases and phosphodiesterases, which are implicated in various cellular processes including signal transduction and cell proliferation.

The potential therapeutic applications of 1021214--50--5 extend beyond anti-inflammatory uses. Its structural features make it a versatile scaffold for developing drugs targeting neurological disorders such as Alzheimer's disease or Parkinson's disease. Dihydropyridazine derivatives have been explored for their ability to modulate cholinergic systems and other neurotransmitter pathways relevant to cognitive function. Further research is warranted to fully elucidate these potential applications.

In conclusion, 1021214--50--5 represents a significant advancement in chemical biology due to its complex structure and multifaceted bioactivity. Its potential applications in drug development are vast, encompassing areas such as anti-inflammation, cancer therapy, and neuroprotection.` The compound's unique structural features, including its cyclohexyl group, urea moiety, dihydropyridazine core, and thiophene ring, contribute to its remarkable pharmacological profile.` As research progresses, further investigations into this molecule will undoubtedly uncover new therapeutic possibilities.` The development of novel drugs based on heterocyclic compounds like 1021214--50--5 underscores their importance in modern medicine.` Continued exploration into their mechanisms of action will pave the way for innovative treatments targeting a wide range of diseases.`